Cas no 111991-27-6 (4-(3-oxo-5-phenylpentyl)benzoic acid)

• Product Name: 4-(3-oxo-5-phenylpentyl)benzoic acid
• CAS No: 111991-27-6
• MF: C₁₈H₁₈O₃
• MW: 282.333725452423
• CID: 2607777
• PubChem ID: 13956455
• Update Time: 2025-04-21

4-(3-oxo-5-phenylpentyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-oxo-5-phenylpentyl)benzoic acid
• 111991-27-6
• DTXSID60553289

• Inchi： 1S/C18H18O3/c19-17(12-8-14-4-2-1-3-5-14)13-9-15-6-10-16(11-7-15)18(20)21/h1-7,10-11H,8-9,12-13H2,(H,20,21)
• InChI Key： FTTIGVAPEJZJCJ-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=CC=1)CCC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 282.125594432Da
• Monoisotopic Mass: 282.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.4Ų